Cas no 918524-12-6 (3-(BENZYLOXY)-2-CHLORO-6-FLUOROBENZALDEHYDE)

• Product Name: 3-(BENZYLOXY)-2-CHLORO-6-FLUOROBENZALDEHYDE
• CAS No: 918524-12-6
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD11520665
• CID: 1971342
• PubChem ID: 58086008
• Update Time: 2025-05-19

3-(BENZYLOXY)-2-CHLORO-6-FLUOROBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(BENZYLOXY)-2-CHLORO-6-FLUOROBENZALDEHYDE
• 3-benzyloxy-2-chloro-6-fluoro-benzaldehyde
• DTXSID401244784
• Benzaldehyde, 2-chloro-6-fluoro-3-(phenylmethoxy)-
• E90501
• 2-chloro-6-fluoro-3-phenylmethoxybenzaldehyde
• BPNKGKIYWCCWSY-UHFFFAOYSA-N
• MFCD11520665
• 918524-12-6
• CS-0192221
• 2-Chloro-6-fluoro-3-(phenylmethoxy)benzaldehyde
• DB-365968
• SCHEMBL410179

• MDL： MFCD11520665
• Inchi： 1S/C14H10ClFO2/c15-14-11(8-17)12(16)6-7-13(14)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： BPNKGKIYWCCWSY-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C=CC=1OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(BENZYLOXY)-2-CHLORO-6-FLUOROBENZALDEHYDE

Comprehensive Overview of 3-(BENZYLOXY)-2-CHLORO-6-FLUOROBENZALDEHYDE (CAS No. 918524-12-6)

3-(BENZYLOXY)-2-CHLORO-6-FLUOROBENZALDEHYDE (CAS No. 918524-12-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This benzaldehyde derivative features a unique combination of functional groups, including a benzyloxy moiety, a chloro substituent, and a fluoro atom, making it a versatile intermediate in synthetic chemistry. Its molecular structure, C₁₄H₁₀ClFO₂, offers significant potential for applications in drug discovery and material science.

The growing interest in fluorinated compounds and chlorinated aromatic aldehydes has positioned 3-(BENZYLOXY)-2-CHLORO-6-FLUOROBENZALDEHYDE as a key building block in modern organic synthesis. Researchers are increasingly exploring its utility in designing bioactive molecules, particularly in the development of antimicrobial agents and anti-inflammatory drugs. The compound's electron-withdrawing groups enhance its reactivity, enabling precise modifications for targeted applications.

In the context of green chemistry, 918524-12-6 has garnered attention for its potential in sustainable synthesis routes. Recent studies highlight its role in catalyzed cross-coupling reactions, aligning with the industry's shift toward eco-friendly methodologies. This aligns with trending searches such as "fluorobenzaldehyde applications" and "chloro-fluoro aromatic compounds in drug design," reflecting its relevance in current scientific discourse.

From a technical perspective, the compound's crystalline form and solubility profile (soluble in organic solvents like DMSO and methanol) make it suitable for high-throughput screening. Its melting point and stability under ambient conditions are critical parameters for storage and handling, frequently addressed in user queries like "how to store halogenated benzaldehydes."

The demand for custom synthesis of 918524-12-6 has risen, driven by its use in peptide conjugation and ligand development. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often searched alongside "analytical methods for benzaldehyde derivatives."

In summary, 3-(BENZYLOXY)-2-CHLORO-6-FLUOROBENZALDEHYDE represents a critical tool for researchers exploring structure-activity relationships and molecular diversity. Its intersection with trending topics like precision medicine and catalysis innovation ensures its continued prominence in scientific literature and industrial applications.